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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the reduction of the gamma-2 (γ₂) phase

in Indisperse, a high-copper admixed dental amalgam. The elimination of this corrosion-prone

phase is a critical factor in the enhanced clinical performance and longevity of modern dental

restorations. This document outlines the material's composition, mechanical properties, the

underlying chemical reactions responsible for the γ₂ phase reduction, and the experimental

protocols used to verify these characteristics.

Introduction to High-Copper Amalgams and the
Gamma-2 Phase
Dental amalgams are formed by mixing a metallic alloy with liquid mercury. Traditional, low-

copper amalgams contained less than 6% copper and, upon setting, formed a multiphase

structure that included the mechanically weak and corrosion-susceptible tin-mercury (Sn₇₋₈Hg)

phase, known as the gamma-2 (γ₂) phase.[1][2] The γ₂ phase is the primary contributor to the

gradual degradation and marginal failure of low-copper amalgam restorations.[3]

High-copper amalgams, which include admixed alloys like Indisperse, were developed to

overcome this deficiency. These alloys contain a higher percentage of copper, typically ranging

from 13% to 30%, which fundamentally alters the amalgam's setting reaction and

microstructure to prevent the formation of the γ₂ phase.[4][5] Indisperse is classified as an

admixed, or blended, high-copper alloy, meaning it consists of a mixture of lathe-cut particles of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b038167?utm_src=pdf-interest
https://www.benchchem.com/product/b038167?utm_src=pdf-body
https://www.researchgate.net/figure/h-and-24-h-compressive-strengths-of-amalgams_fig3_6258832
https://ternadental.com/wp-content/uploads/1.-dental-amalgam-part-1.pdf
https://www.scribd.com/presentation/64374522/Strength-of-Amalgam
https://www.benchchem.com/product/b038167?utm_src=pdf-body
https://www.azom.com/article.aspx?ArticleID=8081
https://pocketdentistry.com/5-dental-amalgam-2/
https://www.benchchem.com/product/b038167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a conventional silver-tin alloy and spherical particles of a silver-copper eutectic alloy.[2][6]

Some formulations of Indisperse are also noted to contain indium, which can further enhance

its mechanical properties and reduce mercury vapor emission.[2][7]

Composition and Mechanical Properties
While a specific manufacturer's data sheet for Indisperse with precise compositional and

mechanical property values is not publicly available, the following tables summarize the typical

composition of admixed high-copper alloys and compare their mechanical properties to those

of traditional low-copper amalgams. The data for "Dispersalloy," the original admixed high-

copper amalgam, is often used as a benchmark for this category of materials.

Table 1: Elemental Composition of Low-Copper vs. Admixed High-Copper Amalgam Alloys
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Element
Low-Copper Alloys
(wt%)

Admixed High-
Copper Alloys
(wt%)

Function of Key
Elements

Silver (Ag) 63 - 70 40 - 70

Increases strength

and corrosion

resistance, causes

setting expansion.[4]

[8]

Tin (Sn) 26 - 28 22 - 30

Controls the reaction

rate, causes setting

contraction.[4][8]

Copper (Cu) < 6 13 - 30

Increases strength

and hardness,

eliminates the γ₂

phase.[4][8]

Zinc (Zn) 0 - 2 0 - 2

Acts as a deoxidizer

during manufacturing,

can improve marginal

integrity.[4][8]

Indium (In) 0 0 - 5

Reduces creep and

increases strength.[2]

[7]

Palladium (Pd) 0 0 - 1
Reduces corrosion

and tarnish.[6]

Table 2: Comparison of Mechanical Properties: Low-Copper vs. High-Copper Amalgams

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.azom.com/article.aspx?ArticleID=8081
https://uomustansiriyah.edu.iq/media/lectures/3/3_2020_05_18!05_54_36_PM.pdf
https://www.azom.com/article.aspx?ArticleID=8081
https://uomustansiriyah.edu.iq/media/lectures/3/3_2020_05_18!05_54_36_PM.pdf
https://www.azom.com/article.aspx?ArticleID=8081
https://uomustansiriyah.edu.iq/media/lectures/3/3_2020_05_18!05_54_36_PM.pdf
https://www.azom.com/article.aspx?ArticleID=8081
https://uomustansiriyah.edu.iq/media/lectures/3/3_2020_05_18!05_54_36_PM.pdf
https://ternadental.com/wp-content/uploads/1.-dental-amalgam-part-1.pdf
https://www.scribd.com/document/740056843/Dental-Amalgam
https://uomustansiriyah.edu.iq/media/lectures/3/3_2020_10_24%2101_29_59_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Low-Copper
Amalgams

High-Copper
Amalgams

Significance of
Property

Compressive Strength

(1-hour)
~145 MPa 137 - 262 MPa

Indicates early

strength and ability to

withstand occlusal

forces shortly after

placement.[2][3]

Compressive Strength

(7-day)
~343 MPa 431 - 510 MPa

Represents the final

strength of the set

amalgam. High

compressive strength

is crucial for longevity.

[2][3]

Creep (%) 0.8 - 8.0 0.1 - 0.4

Creep is the time-

dependent plastic

deformation under a

constant load. Low

creep is associated

with better marginal

integrity.[8]

Gamma-2 (γ₂) Phase Present Virtually Eliminated

The absence of the γ₂

phase significantly

improves corrosion

resistance and

mechanical durability.

[3]

The Mechanism of Gamma-2 Phase Elimination
The key to the superior performance of Indisperse and other admixed high-copper amalgams

lies in their setting reaction, which is a two-stage process that effectively scavenges the tin that

would otherwise form the γ₂ phase.

Setting Reaction of Admixed High-Copper Amalgams
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The initial reaction mirrors that of low-copper amalgams, where mercury reacts with the silver

and tin from the lathe-cut particles to form the gamma-1 (γ₁) phase (Ag₂Hg₃) and the transient

γ₂ phase (Sn₇₋₈Hg). However, the presence of the silver-copper spherical particles introduces

a secondary reaction. The newly formed γ₂ phase is unstable in the presence of these copper-

rich particles and reacts with them to form the eta (η) phase (Cu₆Sn₅) and additional γ₁ phase.

This secondary reaction consumes the γ₂ phase, preventing it from becoming a permanent part

of the final amalgam structure.[5]

The overall simplified reaction can be represented as follows:

Initial Reaction: Ag₃Sn (γ) + Hg → Ag₂Hg₃ (γ₁) + Sn₇₋₈Hg (γ₂)

Secondary Reaction: Sn₇₋₈Hg (γ₂) + Ag-Cu → Cu₆Sn₅ (η) + Ag₂Hg₃ (γ₁)

This mechanism ensures that the final set amalgam is a composite of unreacted alloy particles

embedded in a matrix of the strong γ₁ phase, with the corrosion-resistant η phase dispersed

throughout, and is substantially free of the weak γ₂ phase.

Visualization of the Setting Reaction Pathway
The following diagram illustrates the chemical reaction pathway that leads to the elimination of

the gamma-2 phase in admixed high-copper amalgams like Indisperse.
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Caption: Setting reaction pathway in admixed high-copper amalgams.

Experimental Protocols for Characterization
The verification of the gamma-2 phase reduction and the overall characterization of Indisperse
amalgam involve several key experimental techniques.

Microstructural and Phase Analysis
Objective: To identify the phases present in the set amalgam and confirm the absence of the γ₂

phase.

Methodology: X-Ray Diffraction (XRD)
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Sample Preparation: Amalgam specimens are prepared according to the manufacturer's

instructions (trituration time, mercury-to-alloy ratio). The samples are then stored at 37°C for

a specified period (e.g., 24 hours or 7 days) to allow for complete setting. The set amalgam

is then finely powdered using a mortar and pestle.

Data Acquisition: The powdered sample is placed in a sample holder and analyzed using an

X-ray diffractometer. A monochromatic X-ray beam (typically Cu Kα) is directed at the

sample, and the diffracted X-rays are detected as a function of the diffraction angle (2θ).

Data Analysis: The resulting diffraction pattern is a plot of X-ray intensity versus 2θ. The

peaks in the pattern correspond to the crystal structures of the different phases present in

the amalgam. These peaks are identified by comparing their positions and relative intensities

to standard diffraction patterns from databases such as the Joint Committee on Powder

Diffraction Standards (JCPDS). The absence of characteristic peaks for the Sn₇₋₈Hg phase

confirms its elimination.

Methodology: Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray

Spectroscopy (EDS)

Sample Preparation: Set amalgam specimens are sectioned and mounted in an epoxy resin.

The surface is then ground and polished to a mirror finish using successively finer grades of

abrasive paper and polishing compounds. The polished surface may be etched to enhance

the visibility of the different phases.

Imaging (SEM): The prepared specimen is placed in the SEM chamber. A focused beam of

electrons is scanned across the surface, and the resulting secondary or backscattered

electrons are collected to form a high-resolution image of the amalgam's microstructure. The

different phases can often be distinguished by their morphology and contrast in the

backscattered electron image.

Compositional Analysis (EDS): The electron beam is focused on specific areas of interest

within the microstructure (e.g., different phases identified in the SEM image). The interaction

of the electron beam with the sample generates characteristic X-rays, which are detected by

the EDS detector. The energy of these X-rays is unique to each element, allowing for a

qualitative and quantitative elemental analysis of each phase. This can confirm the
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composition of the γ₁, η, and unreacted γ phases and verify the absence of a tin-mercury rich

γ₂ phase.

Visualization of the Experimental Workflow for
Microstructural Analysis
The following diagram outlines the typical workflow for the microstructural analysis of a set

dental amalgam.
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Caption: Experimental workflow for amalgam microstructural analysis.
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Corrosion Resistance Evaluation
Objective: To quantify the corrosion resistance of the set amalgam.

Methodology: Potentiodynamic Polarization

Sample Preparation: An amalgam specimen is fabricated and embedded in an insulating

resin, leaving a defined surface area exposed. This exposed surface is polished to a

standardized finish.

Electrochemical Cell Setup: The specimen serves as the working electrode in a three-

electrode electrochemical cell. A reference electrode (e.g., saturated calomel electrode -

SCE) and a counter electrode (e.g., platinum or graphite) are also placed in the cell, which is

filled with an electrolyte that simulates saliva (e.g., artificial saliva or a 0.9% NaCl solution)

maintained at 37°C.

Potentiodynamic Scan: A potentiostat is used to apply a potential to the working electrode

that is scanned over a defined range, from a cathodic potential to an anodic potential, at a

constant scan rate. The resulting current flow between the working and counter electrodes is

measured.

Data Analysis: The data is plotted as the logarithm of the current density versus the applied

potential, creating a potentiodynamic polarization curve. From this curve, key corrosion

parameters such as the corrosion potential (Ecorr) and the corrosion current density (icorr)

can be determined, often using the Tafel extrapolation method. A lower corrosion current

density indicates a higher resistance to corrosion. High-copper amalgams consistently

demonstrate significantly lower corrosion rates than their low-copper counterparts due to the

absence of the highly reactive γ₂ phase.

Conclusion
Indisperse, as a high-copper admixed dental amalgam, represents a significant advancement

over traditional low-copper formulations. Its design, which incorporates silver-copper eutectic

spherical particles, effectively eliminates the weak and corrosion-prone gamma-2 phase from

the set microstructure. This is achieved through a secondary reaction that consumes the

transiently formed tin-mercury phase, replacing it with the more stable and corrosion-resistant

copper-tin (eta) phase. The resulting material exhibits superior mechanical properties, including
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higher compressive strength and lower creep, leading to enhanced durability and clinical

longevity. The experimental protocols outlined in this guide provide a robust framework for the

verification of these properties, ensuring a comprehensive understanding of the material's

performance for research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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